2-(5-Methyl-2-nitro-phenyl)-1-morpholino-ethanone

• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol
• IUPAC Name: 2-(5-methyl-2-nitrophenyl)-1-morpholin-4-ylethanone
• InChI: InChI=1S/C13H16N2O4/c1-10-2-3-12(15(17)18)11(8-10)9-13(16)14-4-6-19-7-5-14/h2-3,8H,4-7,9H2,1H3
• InChI Key: IPRISACXIZMNLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])CC(=O)N2CCOCC2

Description

2-(5-Methyl-2-nitro-phenyl)-1-morpholino-ethanone is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(5-Methyl-2-nitro-phenyl)acetic acid (250 mg, 1.28 mmol) and HATU (443 mg, 1.17 mmol) were suspended in dichloromethane (5 mL) and treated with triethylamine (162 μL, 1.17 mmol) and morpholine (112 μL, 1.28 mmol). The solution was heated at 40° C. for 10 min. The reaction was washed with 1N HCl and saturated sodium bicarbonate solution, dried over Na2SO4, filtered and concentrated in vacuo. Silica gel chromatography (1-10% methanol/dichloromethane) provided 2-(5-methyl-2-nitro-phenyl)-1-morpholino-ethanone as a white solid (267 mg, 87% yield). LC/MS m/z 265.0 [M+H]+. 1H NMR (400.0 MHz, DMSO-d6) δ 7.97 (d, J=8.3 Hz, 1H), 7.33 (dd, J=1.3, 8.3 Hz, 1H), 7.27 (s, 1H), 4.10 (s, 2H), 3.66-3.64 (m, 2H), 3.59-3.54 (m, 4H), 3.43-3.41 (m, 2H), 2.39 (s, 3H).